(3-((4-Fluorophenyl)sulfonyl)azetidin-1-yl)(furan-3-yl)methanone

• IUPAC Name: [3-(4-fluorophenyl)sulfonylazetidin-1-yl]-(furan-3-yl)methanone
• InChI: InChI=1S/C14H12FNO4S/c15-11-1-3-12(4-2-11)21(18,19)13-7-16(8-13)14(17)10-5-6-20-9-10/h1-6,9,13H,7-8H2
• InChI Key: FPNGFIWMWBEZBR-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=COC=C2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C14H12FNO4S
• Molecular Weight: 309.31 g/mol

Description

(3-((4-Fluorophenyl)sulfonyl)azetidin-1-yl)(furan-3-yl)methanone is a chemical compound that has been widely researched for its potential applications in the field of medicine. This compound has shown promising results in various scientific studies, and its unique properties have made it a subject of interest for many researchers.

Scientific Research Applications

Catalysis and Organic Synthesis

Azetidinones and furanyl methanones are often involved in catalysis and organic synthesis processes. For instance, the use of phosphomolybdic acid as a catalyst in the synthesis of trans-4,5-disubstituted cyclopentenone derivatives from furanyl methanols indicates the role of furanyl compounds in facilitating organic transformations (Reddy et al., 2012). Such processes are critical in the development of new organic compounds with potential applications in pharmaceuticals, materials science, and more.

Drug Discovery and Pharmaceutical Applications

Compounds similar to "(3-((4-Fluorophenyl)sulfonyl)azetidin-1-yl)(furan-3-yl)methanone" have been explored for their pharmaceutical potential. For example, the synthesis and evaluation of azetidinone derivatives as cholesterol absorption inhibitors highlight the importance of these compounds in drug discovery, specifically in addressing conditions like hypercholesterolemia (Rosenblum et al., 1998). The structural modification of azetidinones to enhance biological activity or stability is a common theme in the design of new therapeutic agents.

Antimicrobial and Antibacterial Research

The chemicoenzymatic synthesis of monobactam analogues demonstrates the antimicrobial potential of azetidinone derivatives. These compounds show strong activity against a variety of gram-negative bacteria, indicating their potential as lead compounds in the development of new antibiotics (Yamashita Haruo et al., 1988). Research in this area is crucial due to the growing concern over antibiotic resistance and the need for novel antimicrobial agents.

Material Science and Engineering

The synthesis of sulfonated poly(arylene ether sulfone)s for proton exchange membranes in fuel cell applications shows the relevance of fluorinated compounds and their derivatives in materials science (Kim et al., 2008). These materials are critical for the development of energy-efficient technologies and highlight the broader applications of chemical compounds in engineering and technology.